21-fluoroprednisone
21-fluoroprednisone
Brand Name:
Vulcanchem
CAS No.:
110558-69-5
VCID:
VC0021331
InChI:
InChI=1S/C21H25FO4/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-15,18,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1/i22-1
SMILES:
CC12CC(=O)C3C(C1CCC2(C(=O)CF)O)CCC4=CC(=O)C=CC34C
Molecular Formula:
C21H25FO4
Molecular Weight:
359.4 g/mol
21-fluoroprednisone
CAS No.: 110558-69-5
Main Products
VCID: VC0021331
Molecular Formula: C21H25FO4
Molecular Weight: 359.4 g/mol
| CAS No. | 110558-69-5 |
|---|---|
| Product Name | 21-fluoroprednisone |
| Molecular Formula | C21H25FO4 |
| Molecular Weight | 359.4 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,17R)-17-(2-(18F)fluoranylacetyl)-17-hydroxy-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11-dione |
| Standard InChI | InChI=1S/C21H25FO4/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-15,18,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1/i22-1 |
| Standard InChIKey | QQWLPAPHNPKYGT-JHZVGIEFSA-N |
| Isomeric SMILES | C[C@]12CC(=O)[C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)C[18F])O)CCC4=CC(=O)C=C[C@]34C |
| SMILES | CC12CC(=O)C3C(C1CCC2(C(=O)CF)O)CCC4=CC(=O)C=CC34C |
| Canonical SMILES | CC12CC(=O)C3C(C1CCC2(C(=O)CF)O)CCC4=CC(=O)C=CC34C |
| Synonyms | 21-fluoroprednisone |
| PubChem Compound | 3080992 |
| Last Modified | Nov 11 2021 |
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